Cas no 1895583-21-7 (3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid
• CAS No: 1895583-21-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6349378
• PubChem ID: 117311150
• Update Time: 2025-10-31

3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid
• 1895583-21-7
• EN300-1748141

• Inchi： 1S/C14H18O2/c1-14(2,13(15)16)9-11-7-3-5-10-6-4-8-12(10)11/h3,5,7H,4,6,8-9H2,1-2H3,(H,15,16)
• InChI Key： CMNRDSRLXFFLIL-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC=C2CCCC=12)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid (CAS No. 1895583-21-7)

3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid, identified by its CAS number 1895583-21-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a dihydroindene scaffold linked to a dimethylpropanoic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of its functional groups makes it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The dihydroindene core is a common structural motif found in various bioactive molecules, known for its ability to interact with biological targets in diverse ways. Its aromaticity and planarity contribute to its stability and reactivity, making it a versatile building block in organic synthesis. In contrast, the dimethylpropanoic acid side chain introduces a hydrophobic region that can influence solubility and metabolic stability, critical factors in the development of therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Studies suggest that molecules containing the dihydroindene moiety may exhibit interactions with enzymes and receptors involved in metabolic pathways, making them promising candidates for treating conditions related to inflammation and oxidative stress. The presence of the dimethylpropanoic acid group further enhances the compound's potential by modulating its pharmacokinetic profile.

In vitro studies have begun to elucidate the biological activity of 3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid. Initial research indicates that this compound may possess inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegeneration. The precise mechanism of action remains under investigation, but preliminary data suggest that its ability to modulate enzyme activity could be linked to its unique structural features.

The synthesis of this compound presents an intriguing challenge for organic chemists due to the complexity of its framework. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent developments in catalytic methods have provided new avenues for more efficient synthesis. For instance, transition-metal-catalyzed cross-coupling reactions have been explored as viable alternatives to conventional methods, offering improved selectivity and reduced byproduct formation.

The pharmaceutical industry has shown increasing interest in exploring novel heterocyclic compounds for their therapeutic potential. The dihydroindene scaffold is particularly noteworthy due to its presence in several FDA-approved drugs, which highlights its historical success in drug development. By leveraging this scaffold while introducing modifications such as the dimethylpropanoic acid group, researchers aim to enhance both efficacy and safety profiles.

From a medicinal chemistry perspective, the design of 3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid exemplifies the strategic use of structural motifs to achieve desired biological outcomes. The interplay between electronic effects and steric hindrance around the dihydroindene core influences how the molecule interacts with biological targets. Meanwhile, the hydrophobic nature of the dimethylpropanoic acid moiety plays a crucial role in determining its distribution within biological systems.

Future research directions may include exploring derivatives of this compound to optimize its pharmacological properties further. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying modifications that enhance potency while minimizing off-target effects. Additionally, advances in biocatalysis could enable more sustainable synthetic routes, aligning with growing environmental concerns within the pharmaceutical sector.

The broader implications of studying compounds like 3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid extend beyond immediate therapeutic applications. They contribute valuable insights into molecular recognition processes at the atomic level and provide foundational knowledge for designing next-generation drugs. As computational methods continue to evolve alongside experimental techniques, our ability to harness such molecules for therapeutic purposes will undoubtedly expand.

In conclusion,3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylpropanoic acid (CAS No. 1895583-21-7) represents a compelling subject of study within pharmaceutical chemistry. Its unique structural features—particularly the combination of a dihydroindene core with a dimethylpropanoic acid side chain—position it as a promising candidate for further exploration in drug discovery efforts aimed at addressing complex diseases.